Cas no 54783-68-5 (b,b-Carotene, 2,2'-dimethyl-, (2R,2'R)- (9CI))

• Product Name: b,b-Carotene, 2,2'-dimethyl-, (2R,2'R)- (9CI)
• CAS No: 54783-68-5
• MF: C₄₂H₆₀
• MW: 564.925812721252
• CID: 375881
• PubChem ID: 6438489
• Update Time: 2025-04-19

b,b-Carotene, 2,2'-dimethyl-, (2R,2'R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene, 2,2'-dimethyl-, (2R,2'R)- (9CI)
• 1,3,3,4-tetramethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,5,6,6-tetramethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
• 5,5-dimethyl-beta-carotene
• 54783-68-5
• Dimethyl-beta-carotene
• beta,beta-Carotene, 2,2'-dimethyl-, (2R,2'R)-

• Inchi： 1S/C42H60/c1-31(19-15-21-33(3)23-29-39-35(5)25-27-37(7)41(39,9)10)17-13-14-18-32(2)20-16-22-34(4)24-30-40-36(6)26-28-38(8)42(40,11)12/h13-24,29-30,37-38H,25-28H2,1-12H3/b14-13+,19-15+,20-16+,29-23+,30-24+,31-17+,32-18+,33-21+,34-22+
• InChI Key： UUGAAKPXTFIHGP-XLBBLVADSA-N
• SMILES： C1(C)(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)CCC(C)C2(C)C)/C)/C)=C(C)CCC1C

Computed Properties

• Exact Mass: 564.469502
• Monoisotopic Mass: 564.469502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 14.1

Experimental Properties

• Density: 0.925
• Boiling Point: 666.7°C at 760 mmHg
• Flash Point: 355.5°C
• Refractive Index: 1.553

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids